Cas no 70209-94-8 (sodium 2,5-dichloro-4-(1,3-dihydro-5,7-dinitro-3-oxo-2H-indazol-2-yl)benzenesulphonate)

• Product Name: sodium 2,5-dichloro-4-(1,3-dihydro-5,7-dinitro-3-oxo-2H-indazol-2-yl)benzenesulphonate
• CAS No: 70209-94-8
• MF: C₁₃H₅Cl₂N₄NaO₈S
• MW: 471.161570310593
• CID: 974776
• PubChem ID: 172474
• Update Time: 2025-04-19

sodium 2,5-dichloro-4-(1,3-dihydro-5,7-dinitro-3-oxo-2H-indazol-2-yl)benzenesulphonate Chemical and Physical Properties

Names and Identifiers

• sodium 2,5-dichloro-4-(1,3-dihydro-5,7-dinitro-3-oxo-2H-indazol-2-yl)benzenesulphonate
• sodium,2,5-dichloro-4-(5,7-dinitro-3-oxo-1H-indazol-2-yl)benzenesulfonate
• Benzenesulfonic acid, 2,5-dichloro-4-(1,3-dihydro-5,7-dinitro-3-oxo-2H-indazol-2-yl)-, monosodium salt
• Benzenesulfonic acid, 2,5-dichloro-4-(1,3-dihydro-5,7-dinitro-3-oxo-2H-indazol-2-yl)-, sodium salt (1:1)
• sodium 2,5-dichloro-4-(5,7-dinitro-3-oxo-1,3-dihydro-2H-indazol-2-yl)benzenesulfonate
• EINECS 274-391-3
• 70209-94-8
• SODIUM 2,5-DICHLORO-4-(1,3-DIHYDRO-5,7-DINITRO-3-OXO-2H-INDAZOL-2-YL)BENZENESULFONATE
• DTXSID80887533
• NS00061768

• Inchi： 1S/C13H6Cl2N4O8S.Na/c14-7-4-11(28(25,26)27)8(15)3-9(7)17-13(20)6-1-5(18(21)22)2-10(19(23)24)12(6)16-17;/h1-4,16H,(H,25,26,27);/q;+1/p-1
• InChI Key： MCTOMHNFFBXERI-UHFFFAOYSA-M
• SMILES： ClC1C=C(C(=CC=1N1C(C2C=C(C=C(C=2N1)[N+](=O)[O-])[N+](=O)[O-])=O)Cl)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 469.91045
• Monoisotopic Mass: 469.9102840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 768
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190Ų

Experimental Properties

• PSA: 175.82